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‘ Compound of Interest

Compound Name: Moxifloxacin N-Sulfate Disodium Salt

Cat. No.: B1163624

Get Quote

Executive Summary

Moxifloxacin N-sulfate (Metabolite M1) is the primary Phase Il sulfoconjugate metabolite of the fluoroquinolone antibiotic Moxifloxacin. In pharmaceut
development and bioanalysis, the disodium salt form of this compound is frequently utilized as a critical reference standard for impurity profiling, stabi
pharmacokinetic (PK) elucidation.

This guide addresses the specific nomenclature challenges, physicochemical characterization, and validation protocols required to utilize this standar
scientific integrity.

Part 1: Identity and Technical Specifications
The CAS Number Distinction

A critical point of confusion in procurement and regulatory filing is the CAS registry number. The Chemical Abstracts Service (CAS) indexes the free &
metabolite, while the disodium salt is often commercially labeled under the same CAS or lacks a unique identifier.

Parameter Specification

Target Compound Moxifloxacin N-sulfate Disodium Salt

CAS Number (Free Acid) 234080-64-9

CAS Number (Disodium Salt) Not formally indexed; typically referenced via Free Acid CAS

Metabolite M1; Moxifloxacin Sulfoconjugate; 1-Cyclopropyl-6-fluoro-1,4-dihydra
Synonyms methoxy-7-[(4aS,7aS)-octahydro-1-sulfo-6H-pyrrolo[3,4-b]pyridin-6-yl]-4-oxo-3-
quinolinecarboxylic Acid Disodium Salt

Molecular Formula (Salt)

Molecular Weight (Salt) ~525.46 g/mol

Molecular Weight (Free Acid) 481.45 g/mol

Structural Logic

Moxifloxacin is a zwitterionic fluoroguinolone. The "N-sulfate” designation refers to the sulfation of the secondary amine located on the diazabicyclonc
(position C7).

» Acidic Sites: The C3 carboxylic acid and the newly formed N-sulfamic acid group.
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« Salt Formation: Both acidic protons are exchanged for sodium ions, resulting in the disodium salt. This significantly alters solubility and hygroscopic
to the parent drug.

Part 2: Metabolic Pathway & Mechanistic Context

Understanding the biological origin of this standard is essential for its application in ADME (Absorption, Distribution, Metabolism, Excretion) studies. N
unigue among fluoroquinolones as it undergoes minimal oxidative metabolism (Cytochrome P450) but extensive Phase Il conjugation.

Pathway Visualization

The following diagram illustrates the Phase Il metabolic divergence of Moxifloxacin.
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Figure 1: Phase Il metabolic pathway of Moxifloxacin showing the divergence into Sulfation (M1) and Glucuronidation (M2).
Part 3: Characterization & Validation Protocol
When using Moxifloxacin N-sulfate Disodium as a reference standard, you cannot rely solely on the label. The sulfamic acid bond (

) is susceptible to hydrolysis under acidic conditions, potentially reverting to the parent Moxifloxacin. A self-validating protocol is required.

Structural Elucidation (Self-Validation)

To confirm the integrity of the standard before use in critical assays:
* 1H-NMR Spectroscopy:
o Diagnostic Signal: Focus on the protons adjacent to the secondary amine in the diazabicyclononane ring. Sulfation is an electron-withdrawing m
o Expectation: A significant downfield shift (deshielding) of the
-protons relative to the parent Moxifloxacin spectrum.
e Mass Spectrometry (LC-MS/MS):
o Parent lon: Look for
in negative mode (often more sensitive for sulfates) or
in positive mode.
o Fragmentation: The hallmark of N-sulfates is the neutral loss of
(80 Da).
o Criterion: The MS2 spectrum must show a dominant product ion corresponding to the protonated parent Moxifloxacin (

).

Purity & Potency Assessment
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The "Disodium" nature implies the presence of counter-ions and potential water of hydration (hygroscopicity).
Protocol for Potency Calculation:

graphic Purity
X
(
1

Water

+

Residual Solvents
+

Inorganic

100

)

\text{Potency (as is)}graphic Purity} \times (1 - \frac{% \text{Water} + % \text{Residual Solvents} + % \text
Salt Correction Factor (SCF): To report results in terms of the free acid or parent drug equivalent:

Note: If the standard is a hydrate, the denominator must include the mass of the water molecules.

Analytical Workflow Diagram

The following workflow outlines the decision matrix for qualifying the reference standard.
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Figure 2: Analytical decision matrix for validating the integrity of the N-sulfate reference standard.
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Part 4: Handling and Storage

The N-sulfate moiety is chemically distinct from the parent quinolone.

» pH Sensitivity: Avoid dissolving the standard in highly acidic diluents (e.g., 0.1% Formic Acid) for extended periods during stock preparation, as this
hydrolysis of the sulfamate bond back to Moxifloxacin. Use neutral buffers or Ammonium Acetate for LC mobile phases.

« Hygroscopicity: The disodium salt is likely hygroscopic. Equilibrate the vial to room temperature before opening and weigh rapidly or use a humidity
chamber.

« Storage: Store at -20°C. Desiccate.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and advanced chemicals, empowering uast

scientists and researchers to drive progress in science and industry. Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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